Cas no 957346-47-3 (2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 957346-47-3
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD11617874
• CID: 842000
• Update Time: 2025-05-20

2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• 2-Ethoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Pyridine
• 2-ethoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-ethoxypyridyl-4-boronic acid pinacol ester
• 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD11617874
• Inchi： 1S/C13H20BNO3/c1-6-16-11-9-10(7-8-15-11)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3
• InChI Key： KENDLRLNVAAMHD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 40.58000
• LogP: 1.77950

Additional information on 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 957346-47-3)

2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 957346-47-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry and organic synthesis. This compound, often referred to as a boronic ester-functionalized pyridine, plays a crucial role in various chemical reactions and biological applications. Its unique structure and reactivity make it an essential building block in the development of novel pharmaceuticals and materials.

The chemical structure of 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine consists of a pyridine ring substituted with an ethoxy group at the 2-position and a tetramethyl-1,3,2-dioxaborolane moiety at the 4-position. The boronic ester functionality imparts unique reactivity to this compound, making it highly valuable in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are widely used in the synthesis of complex organic molecules, including those with therapeutic potential.

Recent advancements in the field of medicinal chemistry have highlighted the importance of boronic ester-functionalized compounds like 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers utilized the boronic ester functionality to introduce specific functional groups that enhanced the antiviral activity of the final compounds. This approach not only improved the potency but also reduced toxicity, making it a promising candidate for further clinical development.

In addition to its applications in drug discovery, 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been explored for its potential in materials science. A recent study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of boron-containing polymers. These polymers exhibit unique properties such as high thermal stability and excellent mechanical strength, making them suitable for various industrial applications including electronics and aerospace.

The synthesis of 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine typically involves several steps. One common method involves the reaction of 4-bromopyridine with ethyl iodide to form 2-ethoxy-pyridine, followed by a palladium-catalyzed borylation reaction to introduce the tetramethyl-1,3,2-dioxaborolane moiety. This synthetic route is well-documented and can be optimized for large-scale production.

The safety and handling of 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine are important considerations for researchers and industrial chemists. While this compound is not classified as a hazardous material or controlled substance, it should be handled with care to avoid exposure to skin and eyes. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 957346-47-3) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique structure and reactivity make it an essential building block for the synthesis of complex organic molecules with therapeutic potential and advanced materials with unique properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.